Cas no 508-02-1 (Oleanolic acid)
Oleanolic acid Chemical and Physical Properties
Names and Identifiers
-
- Oleanic acid
- (3-beta)-3-hydroxyolean-12-en-28-oicacid
- (3-beta)-olean-12-en-28-oicaci
- 3-beta-hydroxy-olean-12-en-28-oicaci
- astrantiageninc
- giganteumgeninc
- virgaureageninb
- CARYOPHYLLIN
- Oleanolic Acid Hydrate
- 3-Beta-Hydroxyolean-12-en-28-oic acid
- OleanoicAcid
- Oleanolic acid
- OLEANOLIC ACID(P)
- OLEANOLIC ACID(P) PrintBack
- OLEANOLIC ACID(SH)
- Araligenin
- Gledigeni
- Guagenin
- MoMorgenin
- Octadecane
- Oleanol
- Oleanolic
- Taragenin
- Taraligenin
- 3beta-Hydroxyolean-12-en-28-oic acid
- [ "" ]
- oIeanoIicacid
- Astrantiagenin C
- Giganteumgenin C
- Virgaureagenin B
- NSC114945
- 6SMK8R7TGJ
- oleonolic acid
- Oleanicacid
- 856832-77-4
- oleanoic acid
- BCP10498
- VS-02269
- SCHEMBL13395360
- 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
- Olean-12-en-28-oic acid, 3.beta.-hydroxy-
- 3-Hydroxyolean-12-en-28-oic acid
- MFCD00064914
- 2,2,6a,6b,9,9,12a-heptamethyl-10-oxidanyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- Olean-12-en-28-oic acid, 3-hydroxy-, (3.beta.)-
- Oleanic acid; Caryophyllin;Astrantiagenin C
- A828303
- EN300-718147
- DTXSID30862072
- MLS006011427
- MIJYXULNPSFWEK-UHFFFAOYSA-N
- AKOS005613008
- OleanolicAcid
- SMR004703243
- 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- SY056722
- 3-Hydroxyolean-12-en-28-oic acid, (3.beta.)-
- Fructus Ligustris Extract
- ConMedNP.2749
- epi-Oleanolic acid
- ConMedNP.2752
- Gledigenin 1
- (3alpha)-3-hydroxyolean-12-en-28-oic acid
- 3-epioleanolic_acid
- ConMedNP.2750
- ConMedNP.2751
- 3-Epioleanolic acid
- Dataset-S1.92
- Dataset-S1.91
- 508-02-1
-
- MDL: MFCD00064914
- Inchi: 1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)
- InChI Key: MIJYXULNPSFWEK-UHFFFAOYSA-N
- SMILES: OC1CCC2(C)C(C1(C)C)CCC1(C)C3(C)CCC4(C(=O)O)CCC(C)(C)CC4C3=CCC12
Computed Properties
- Exact Mass: 456.36000
- Monoisotopic Mass: 456.36034539 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 1
- Complexity: 885
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 57.5
- Molecular Weight: 456.7
Experimental Properties
- Color/Form: Powder
- Density: 1.0261 (rough estimate)
- Melting Point: >300 °C (lit.)
- Boiling Point: 553.5°C at 760 mmHg
- Flash Point: 302.6 °C
- Refractive Index: 1.4940 (estimate)
- Solubility: 0.001748 mg/L @ 25 °C (est)
- PSA: 57.53000
- LogP: 7.23360
- Merck: 6827
- pka: 2.52(at 25℃)
- Specific Rotation: +74° - +80° (c=1, CHCl3)
- Solubility: Almost insoluble in water, slightly soluble in ethanol and chloroform.
Oleanolic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: R36/37/38
- Safety Instruction: S26-S36
- RTECS:RK0177965
-
Hazardous Material Identification:
- TSCA:Yes
- Storage Condition:2-8°C
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
Oleanolic acid Customs Data
- HS CODE:2918199090
- Customs Data:
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Oleanolic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | O5504-100MG |
Oleanolic acid |
508-02-1 | 100mg |
¥1442.99 | 2023-11-04 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | O5504-500MG |
Oleanolic acid |
508-02-1 | 500mg |
¥5355.44 | 2023-11-04 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 42515-10MG |
Oleanolic acid |
508-02-1 | 10mg |
¥2511.8 | 2025-01-14 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1478141-15MG |
Oleanolic acid |
508-02-1 | 15mg |
¥3271.5 | 2025-01-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL89383-50MG |
Oleanolic acid |
508-02-1 | 50mg |
¥3001.3 | 2025-01-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 03920590-10MG |
Oleanolic acid |
508-02-1 | primary reference standard | 10MG |
3030.47 | 2021-05-13 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0317-25G |
Oleanolic Acid |
508-02-1 | >98.0%(T) | 25g |
¥1110.00 | 2024-04-16 | |
| TRC | O521000-100mg |
Oleanolic Acid |
508-02-1 | 100mg |
$ 63.00 | 2023-09-06 | ||
| TRC | O521000-500mg |
Oleanolic Acid |
508-02-1 | 500mg |
$ 75.00 | 2023-09-06 | ||
| TRC | O521000-1g |
Oleanolic Acid |
508-02-1 | 1g |
$ 109.00 | 2023-09-06 |
Oleanolic acid Suppliers
Oleanolic acid Related Literature
-
Yanlin Li,Jing Wang,Linyong Li,Wenhui Song,Min Li,Xin Hua,Yu Wang,Jifeng Yuan,Zheyong Xue Nat. Prod. Rep. 2023 40 1303
-
Xuyang Li,Guangzhi Wu,Miyang Li,Zhan Zhang RSC Adv. 2020 10 12920
-
Huaming Sheng,Hongbin Sun Nat. Prod. Rep. 2011 28 543
-
Ke-Guang Cheng,Chun-Hua Su,Jia-Yan Huang,Heng-Shan Wang,Jun Liu,Yuan-Ting Zheng,Zhen-Feng Chen Med. Chem. Commun. 2016 7 972
-
Chu Tang,Linhui Zhu,Yu Chen,Rui Qin,ZhiNan Mei,Jing Xu,Guangzhong Yang RSC Adv. 2014 4 10862
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